Cas no 2229158-74-9 (3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229158-74-9
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• CID: 5838269
• PubChem ID: 165944536
• Update Time: 2025-06-08

3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1925949
• [3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropyl]methanamine
• 2229158-74-9

• Inchi： 1S/C10H14BrN3/c1-10(2)7(3-12)8(10)9-13-4-6(11)5-14-9/h4-5,7-8H,3,12H2,1-2H3
• InChI Key： VOOOHKNKXZKCGA-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2C(CN)C2(C)C)=NC=1

Computed Properties

• Exact Mass: 255.03711g/mol
• Monoisotopic Mass: 255.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to 3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229158-74-9)

The compound 3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS number 2229158-74-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 5-bromopyrimidin-2-yl moiety and a 2,2-dimethylcyclopropylmethanamine side chain contributes to its distinctive chemical properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyrimidine derivatives. Pyrimidines are well-known for their role as key structural components in numerous biologically active molecules, including nucleoside analogs and kinase inhibitors. The substitution of the pyrimidine ring with functional groups such as bromine at the 5-position enhances its reactivity, facilitating further derivatization and tailoring its pharmacological profile. This compound exemplifies the strategic use of halogenated pyrimidines in medicinal chemistry, where the bromine atom serves as a versatile handle for cross-coupling reactions and other synthetic transformations.

The 2,2-dimethylcyclopropylmethanamine moiety in this compound introduces a rigid cyclopropyl group with two methyl substituents, which can influence both the electronic and steric properties of the molecule. Such structural features are often employed to improve metabolic stability, solubility, and binding affinity to biological targets. The cyclopropyl group, in particular, is known for its ability to enhance binding interactions due to its constrained conformation, which can be advantageous in drug design. This combination of a brominated pyrimidine core with a dimethylcyclopropylamine substituent makes 3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine a promising candidate for further investigation.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The unique scaffold of 3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine aligns with this trend by offering a novel combination of pharmacophoric elements. The bromopyrimidine part suggests potential activity against enzymes or receptors involved in diseases such as cancer and inflammation, while the cyclopropylamine moiety may contribute to improved pharmacokinetic properties. This dual functionality makes it an attractive starting point for designing molecules with enhanced therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of both a reactive bromine atom and an amine group allows for multiple synthetic pathways, enabling chemists to introduce additional functionalities or modify existing ones. For instance, palladium-catalyzed cross-coupling reactions can be employed to attach various aryl or heteroaryl groups to the pyrimidine ring, expanding the chemical space explored by medicinal chemists. Similarly, the amine functionality can be used for further derivatization via reductive amination or amide bond formation.

The biological activity of 3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine has been preliminarily investigated in several contexts. Initial assays have shown promise in modulating enzymatic activity relevant to inflammatory pathways. The pyrimidine core is known to interact with various kinases and other enzymes that play critical roles in signal transduction cascades associated with diseases such as cancer and autoimmune disorders. Furthermore, the cyclopropyl group may contribute to selective binding interactions by influencing the orientation and accessibility of key pharmacophoric residues on biological targets.

In light of these findings, researchers are exploring ways to optimize the pharmacological profile of this compound. Structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to biological activity and selectivity. By systematically modifying substituents on both the pyrimidine ring and the cyclopropylamine moiety, scientists aim to develop analogs with improved potency, selectivity, and reduced toxicity. These efforts are supported by computational modeling techniques that help predict how different structural modifications will affect molecular interactions with biological targets.

The synthesis of 3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine also presents interesting challenges and opportunities for innovation in synthetic methodology. Traditional approaches may involve multi-step sequences involving protection-deprotection strategies and careful regioselective functionalization. However, advances in catalytic chemistry have enabled more streamlined synthetic routes that minimize intermediate steps while maintaining high yields and purity standards required for pharmaceutical applications.

Future directions in the study of this compound may include exploring its role as an intermediate in larger synthetic schemes or investigating its potential use as a lead compound for drug development programs targeting specific diseases. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion,3-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229158-74-9) represents an exciting opportunity at the intersection of medicinal chemistry and drug discovery research. Its unique structural features offer multiple avenues for further exploration both from a synthetic perspective and from an investigative standpoint regarding potential therapeutic applications.